Cas no 497855-94-4 (5-Hydroxymethyl-4-methyl-1-propylimidazole)
497855-94-4 structure
Product Name:5-Hydroxymethyl-4-methyl-1-propylimidazole
CAS No:497855-94-4
MF:C8H14N2O
MW:154.209561824799
CID:932816
Update Time:2023-08-02
5-Hydroxymethyl-4-methyl-1-propylimidazole Chemical and Physical Properties
Names and Identifiers
-
- 1H-Imidazole-5-methanol,4-methyl-1-propyl-(9CI)
- CDTUTLRSUYWELV-UHFFFAOYSA-N
- 5-hydroxymethyl-4-methyl-1-propylimidazole
- (4-methyl-1-propyl-1H-imidazol-5-yl)methanol
- 5-Hydroxymethyl-4-methyl-1-propylimidazole
-
- Inchi: 1S/C8H14N2O/c1-3-4-10-6-9-7(2)8(10)5-11/h6,11H,3-5H2,1-2H3
- InChI Key: CDTUTLRSUYWELV-UHFFFAOYSA-N
- SMILES: OCC1=C(C)N=CN1CCC
Computed Properties
- Exact Mass: 154.111
- Monoisotopic Mass: 154.111
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 119
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 38
5-Hydroxymethyl-4-methyl-1-propylimidazole Related Literature
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
497855-94-4 (5-Hydroxymethyl-4-methyl-1-propylimidazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent
Essenoi Fine Chemical Co., Limited
Gold Member
CN Supplier
Reagent